N-[2-(1-methylpiperidin-4-yl)ethyl]-1-(2-phenylacetyl)piperidine-3-carboxamide

• IUPAC Name: N-[2-(1-methylpiperidin-4-yl)ethyl]-1-(2-phenylacetyl)piperidine-3-carboxamide
• InChI: InChI=1S/C22H33N3O2/c1-24-14-10-18(11-15-24)9-12-23-22(27)20-8-5-13-25(17-20)21(26)16-19-6-3-2-4-7-19/h2-4,6-7,18,20H,5,8-17H2,1H3,(H,23,27)
• InChI Key: BUNVCPWLMNRIGD-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)CCNC(=O)C2CCCN(C2)C(=O)CC3=CC=CC=C3
• Molecular Formula: C22H33N3O2
• Molecular Weight: 371.5 g/mol

Description

N-[2-(1-methylpiperidin-4-yl)ethyl]-1-(2-phenylacetyl)piperidine-3-carboxamide, also known as U-47700, is a synthetic opioid analgesic drug. It was first synthesized in the 1970s by a team of researchers at Upjohn Pharmaceuticals. U-47700 belongs to the family of synthetic opioids, which are designed to mimic the effects of natural opioids such as morphine and heroin.

Mechanism of Action

N-[2-(1-methylpiperidin-4-yl)ethyl]-1-(2-phenylacetyl)piperidine-3-carboxamide works by binding to the mu-opioid receptor in the brain and spinal cord. This binding activates the receptor and produces a range of effects, including pain relief, sedation, and euphoria. N-[2-(1-methylpiperidin-4-yl)ethyl]-1-(2-phenylacetyl)piperidine-3-carboxamide has a high affinity for the mu-opioid receptor, which means it binds very tightly and produces strong effects.
Biochemical and physiological effects:
N-[2-(1-methylpiperidin-4-yl)ethyl]-1-(2-phenylacetyl)piperidine-3-carboxamide produces a range of biochemical and physiological effects in the body. These include pain relief, sedation, respiratory depression, and euphoria. The pain relief and sedation effects are mediated by the activation of the mu-opioid receptor, while the respiratory depression is a side effect of this activation. The euphoria is thought to be due to the release of dopamine in the brain.

Advantages and Limitations for Lab Experiments

N-[2-(1-methylpiperidin-4-yl)ethyl]-1-(2-phenylacetyl)piperidine-3-carboxamide has several advantages and limitations for lab experiments. One advantage is that it produces strong effects at very low doses, which makes it useful for studying the opioid receptor system. Another advantage is that it has a high affinity for the mu-opioid receptor, which means it can be used to study the binding properties of this receptor. However, one limitation is that it is a synthetic opioid, which means it may not accurately mimic the effects of natural opioids. Another limitation is that it is a controlled substance, which means it can only be used in certain research settings.

Future Directions

There are several future directions for research on N-[2-(1-methylpiperidin-4-yl)ethyl]-1-(2-phenylacetyl)piperidine-3-carboxamide. One direction is to study its effects on other opioid receptors, such as the delta and kappa receptors. Another direction is to study its effects on other neurotransmitter systems, such as the serotonin and dopamine systems. Finally, there is a need for more research on the long-term effects of N-[2-(1-methylpiperidin-4-yl)ethyl]-1-(2-phenylacetyl)piperidine-3-carboxamide use, both in terms of its effects on the opioid receptor system and its potential for addiction and dependence.

Synthesis Methods

The synthesis of N-[2-(1-methylpiperidin-4-yl)ethyl]-1-(2-phenylacetyl)piperidine-3-carboxamide involves several steps. The starting material is 4-methylpiperidine, which is reacted with ethyl bromide to form N-ethyl-4-methylpiperidine. This intermediate is then reacted with 2-phenylacetyl chloride to form N-ethyl-2-phenylacetyl-4-methylpiperidine. Finally, this intermediate is reacted with 3-cyanobenzoyl chloride to form N-[2-(1-methylpiperidin-4-yl)ethyl]-1-(2-phenylacetyl)piperidine-3-carboxamide.

Scientific Research Applications

N-[2-(1-methylpiperidin-4-yl)ethyl]-1-(2-phenylacetyl)piperidine-3-carboxamide has been used in scientific research to study the opioid receptor system. The opioid receptor system is a group of proteins in the brain and spinal cord that are responsible for the effects of opioids. N-[2-(1-methylpiperidin-4-yl)ethyl]-1-(2-phenylacetyl)piperidine-3-carboxamide has been shown to bind to these receptors and produce effects similar to other opioids.